Cas no 1781060-82-9 (3,3-difluoro-2-(4-methoxyphenyl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(4-methoxyphenyl)propan-1-amine
• CAS No: 1781060-82-9
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 6075350
• PubChem ID: 84721334
• Update Time: 2025-05-26

3,3-difluoro-2-(4-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(4-methoxyphenyl)propan-1-amine
• Benzeneethanamine, β-(difluoromethyl)-4-methoxy-
• EN300-1933910
• 1781060-82-9

• Inchi： 1S/C10H13F2NO/c1-14-8-4-2-7(3-5-8)9(6-13)10(11)12/h2-5,9-10H,6,13H2,1H3
• InChI Key： NTAUMMXBTIFIGY-UHFFFAOYSA-N
• SMILES： C1(C(C(F)F)CN)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.127±0.06 g/cm3(Predicted)
• Boiling Point: 266.1±40.0 °C(Predicted)
• pka: 8.00±0.10(Predicted)

Additional information on 3,3-difluoro-2-(4-methoxyphenyl)propan-1-amine

Recent Advances in the Study of 3,3-Difluoro-2-(4-methoxyphenyl)propan-1-amine (CAS: 1781060-82-9): A Promising Compound in Chemical Biology and Pharmaceutical Research

3,3-Difluoro-2-(4-methoxyphenyl)propan-1-amine (CAS: 1781060-82-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoro and methoxyphenyl functional groups, has shown potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a promising candidate for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential in addressing unmet medical needs.

The synthesis of 3,3-difluoro-2-(4-methoxyphenyl)propan-1-amine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and fluorination strategies to achieve high enantiomeric purity, which is critical for its biological activity. The compound's structural features, including the difluoro moiety, contribute to its stability and bioavailability, making it an attractive scaffold for further modifications. These synthetic advancements have paved the way for more extensive pharmacological evaluations.

Pharmacological studies have revealed that 3,3-difluoro-2-(4-methoxyphenyl)propan-1-amine exhibits notable activity in modulating specific biological targets. Preliminary in vitro and in vivo experiments suggest its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders. For instance, recent findings indicate its affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in mood regulation and cognitive function. These insights have spurred further investigations into its therapeutic applications for conditions such as depression and anxiety.

In addition to its neurological effects, 3,3-difluoro-2-(4-methoxyphenyl)propan-1-amine has shown promise in oncology research. Recent studies have explored its role as a small-molecule inhibitor of key signaling pathways involved in cancer cell proliferation. The compound's ability to selectively target cancer cells while sparing normal cells has been a focal point of these investigations. Mechanistic studies have identified its interaction with specific kinases, suggesting its potential as a targeted therapy for certain malignancies. These findings underscore the versatility of this compound in addressing diverse medical challenges.

Despite these promising results, challenges remain in the development of 3,3-difluoro-2-(4-methoxyphenyl)propan-1-amine as a therapeutic agent. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future studies. Researchers are also exploring structural analogs to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3,3-difluoro-2-(4-methoxyphenyl)propan-1-amine (CAS: 1781060-82-9) represents a compelling area of research in chemical biology and drug development. Its unique structural properties and broad pharmacological potential make it a valuable candidate for further exploration. As ongoing studies continue to unravel its mechanisms and applications, this compound may soon play a pivotal role in advancing therapeutic options for neurological and oncological disorders. The integration of synthetic chemistry, pharmacology, and translational research will be key to realizing its full potential in the pharmaceutical landscape.